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Compound of Interest

Compound Name: Hibiscetin

Cat. No.: B1631911

Essential Safety and Handling Guide for
Hibiscetin

Disclaimer: Comprehensive safety data for pure Hibiscetin is not readily available. The
following guidance is based on the limited information for hibiscus extracts and the safety data

for Quercetin, a structurally similar flavonoid. It is imperative to treat Hibiscetin with caution
and adhere to rigorous laboratory safety standards.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Hibiscetin. It offers procedural guidance on personal
protective equipment, handling, disposal, and emergency first aid.

Physical and Chemical Properties

Limited data is available for the specific physical and chemical properties of Hibiscetin. The
following table includes available information for Hibiscetin and more comprehensive data for
the related compound, Quercetin, for reference.
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Property Hibiscetin Quercetin

CAS Number 71149-61-6[1][2] 117-39-5

Molecular Formula C18H1609[1][2] C15H1007

Molecular Weight 376.31 g/mol [1] 302.24 g/mol

Appearance IZ.)ar'k fed powder, paste, or Yellow crystalline solid
liquid[3]

Boiling Point 714.7+£60.0 °C at 760 mmHg[2] Not available

Flash Point 262.1+26.4 °C[2] Not available

Density 1.6+0.1 g/cm3 [2] Not available

Solubility Water-soluble[3] Poorly soluble in water

Hazard Identification and Precautionary Measures

Due to the lack of specific toxicity data for Hibiscetin, it is prudent to handle it with the same
precautions as Quercetin, which is classified as toxic if swallowed.[4][5][6]

Primary Hazards:

o Acute Oral Toxicity: Based on data for Quercetin, Hibiscetin should be considered toxic if
ingested.[4][5][6]

» Skin and Eye Irritation: While some sources for hibiscus extracts suggest no irritation, others
recommend avoiding contact. Dust may cause mechanical irritation.

e Respiratory Irritation: Inhalation of dust may irritate the nose, throat, and lungs.
Precautionary Statements:

e Do not eat, drink, or smoke when using this product.[4]

e Avoid breathing dust.

o Wear protective gloves, protective clothing, eye protection, and face protection.
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e Wash hands and any exposed skin thoroughly after handling.
o Store in a well-ventilated place. Keep container tightly closed.

o Store locked up.[7][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure risk.

PPE Type Specifications Rationale

_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.
(e.qg., nitrile rubber).

Safety glasses with side
To protect eyes from dust

Eye Protection shields or chemical safety )
particles and splashes.
goggles.
A fully buttoned laboratory To protect skin and clothing

Body Protection o
coat. from contamination.

A NIOSH-approved half-face

respirator with a combination _ _
i ) i ) ) To prevent inhalation of
Respiratory Protection filter cartridge (organic ] )
) airborne particles.
vapor/particulate) should be

worn where dust is generated.

Operational and Disposal Plans

Handling and Storage:

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
dust generation and inhalation. Avoid contact with skin, eyes, and clothing.[7][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Protect
from light.

Disposal:
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o Waste Classification: All unused, expired, or contaminated Hibiscetin, in both solid and
solution form, should be treated as hazardous chemical waste.

o Container Disposal: Dispose of contents and container in accordance with local, regional,
and national regulations. Do not allow the product to enter drains.

First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[5][7]

IF INHALED: Remove the victim to fresh air and
) keep at rest in a position comfortable for
Inhalation : . .
breathing. If respiratory symptoms persist, seek

medical attention.

IF ON SKIN: Wash with plenty of soap and
_ water. If skin irritation occurs, get medical
Skin Contact ) , . .
advice/attention. Take off contaminated clothing

and wash it before reuse.[6]

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[6]

Experimental Workflow: Hibiscetin Spill Response

The following diagram outlines the procedural steps for responding to a Hibiscetin spill in a
laboratory setting.
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\
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Dispose of Waste
According to Institutional Guidelines
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Caption: Workflow for a safe response to a Hibiscetin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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